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Compound of Interest

Compound Name: (+-)-Tetrahydrozoline

Cat. No.: B1198887 Get Quote

An In-Depth Technical Guide to (±)-Tetrahydrozoline

This technical guide provides a comprehensive overview of (±)-Tetrahydrozoline, a widely

recognized imidazoline derivative. Primarily aimed at researchers, scientists, and professionals

in drug development, this document details its chemical properties, synthesis, mechanism of

action, and analytical methodologies.

Chemical and Physical Properties
(±)-Tetrahydrozoline is most commonly available as its hydrochloride salt, which exhibits

greater stability and solubility in aqueous solutions. The properties of both the free base and

the hydrochloride salt are summarized below.
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Property
(±)-Tetrahydrozoline (Free
Base)

Tetrahydrozoline
Hydrochloride

Synonyms

Tetryzoline, 2-(1,2,3,4-

tetrahydronaphthalen-1-yl)-4,5-

dihydro-1H-imidazole

Tetryzoline HCl, Visine

CAS Number 84-22-0[1][2][3] 522-48-5[4][5][6][7]

Molecular Formula C₁₃H₁₆N₂[1][2][3]
C₁₃H₁₆N₂ · HCl or

C₁₃H₁₇ClN₂[4][5][6][7]

Molecular Weight 200.28 g/mol [1][2] 236.74 g/mol [4][5][6]

IUPAC Name

2-(1,2,3,4-

tetrahydronaphthalen-1-yl)-4,5-

dihydro-1H-imidazole[1]

2-(1,2,3,4-

tetrahydronaphthalen-1-yl)-4,5-

dihydro-1H-

imidazole;hydrochloride[5]

Melting Point 117-119 °C[2] ~256-257 °C[2]

Solubility -

Freely soluble in water and

alcohol; insoluble in diethyl

ether.[4]

Synthesis of Tetrahydrozoline
The primary industrial synthesis of Tetrahydrozoline involves the reaction of 1-cyanotetraline

with ethylenediamine.[2] This method is favored due to its high yield (over 85%) compared to

older methods like the reductive amination of tetralone, which had lower yields of 45-55%.[8]

The synthesis and purification process can be summarized in the following workflow:
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Synthesis

Purification & Salt Formation

1-Cyanotetraline

Reaction at 120-210°C

Ethylenediamine Monotosylate

Intermediate Imine Formation

Intramolecular Cyclization

Crude Tetrahydrozoline Base

Ethanol Washing

Dissolve in Water

Acidification with HCl (pH 2.5-3.5)

Crystallization

Tetrahydrozoline HCl
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A high-level overview of the synthesis and purification of Tetrahydrozoline HCl.
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Mechanism of Action
Tetrahydrozoline is a sympathomimetic agent that functions as an alpha-adrenergic agonist.[8]

[9][10] Its primary effect is the constriction of blood vessels (vasoconstriction), which alleviates

redness and congestion.

When applied topically to the eyes or nasal passages, Tetrahydrozoline stimulates alpha-1

adrenergic receptors on the smooth muscles of blood vessels.[7][11] This activation leads to

the narrowing of these vessels, reducing blood flow and thereby decreasing swelling and

redness.[9][12][13] While highly effective for temporary relief, prolonged use can lead to

rebound congestion.[9]

Tetrahydrozoline Alpha-1 Adrenergic Receptor Binds & Activates Vasoconstriction Reduced Blood Flow Symptom Relief (Reduced Redness/Congestion)

Click to download full resolution via product page

Signaling pathway of Tetrahydrozoline's vasoconstrictive action.

Systemic ingestion, particularly in overdose scenarios, can lead to more severe effects.

Tetrahydrozoline can also stimulate central alpha-2 adrenergic receptors, which can cause

central nervous system depression, hypotension, bradycardia (slow heart rate), and respiratory

depression.[7][14]

Experimental Protocols: Analytical Methods
Accurate quantification of Tetrahydrozoline in pharmaceutical formulations and biological

samples is crucial for quality control and toxicological analysis. High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC/MS) are common

analytical techniques employed.

Reversed-Phase HPLC Method for Eye Drop
Formulations
A validated stability-indicating HPLC method is essential for analyzing Tetrahydrozoline

hydrochloride in eye drop formulations, which may contain interfering preservatives like

benzalkonium chloride.[15]
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Methodology:

Column: Reversed-phase C8 (125 mm × 4.6 mm i.d., 5 µm particle size).[15]

Mobile Phase: A mixture of acetonitrile and potassium dihydrogen phosphate buffer (pH 3.0)

in a 20:80 (v/v) ratio.[15]

Flow Rate: 1.0 mL/min.[15]

Detection: UV detection at a wavelength of 240 nm.[15]

Injection Volume: 20 µL.[15]

Eye Drop Sample
(Diluted in Mobile Phase) Inject 20 µL C8 RP-HPLC Column UV Detector (240 nm) Chromatogram Analysis

(Quantification)

Click to download full resolution via product page

Experimental workflow for HPLC analysis of Tetrahydrozoline in eye drops.

GC/MS Method for Detection in Urine
For toxicological screenings, such as in cases of suspected drug-facilitated sexual assault,

GC/MS provides a sensitive and specific method for detecting Tetrahydrozoline in biological

matrices like urine.[16][17]

Methodology:

Sample Preparation: Solid-phase extraction (SPE) is used to isolate the drug from the urine

matrix.[16]

Analysis: The extracted sample is analyzed using a Gas Chromatograph-Mass Spectrometer

(GC/MS).

Detection: Qualitative analysis is performed using selective ion monitoring (SIM), which

targets specific ions characteristic of Tetrahydrozoline to confirm its presence.[16]
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This method is crucial for forensic investigations as it can detect the compound in urine up to

72 hours after administration.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(±)-Tetrahydrozoline CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198887#tetrahydrozoline-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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